
2-Isopropyl-6-methyl-4-pyrimidinol safety and
handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Isopropyl-6-methyl-4-pyrimidone

Cat. No.: B046637 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Isopropyl-6-methyl-4-pyrimidinol

This guide provides a comprehensive overview of the safety and handling protocols for 2-

Isopropyl-6-methyl-4-pyrimidinol (CAS No. 2814-20-2), tailored for researchers, scientists, and

drug development professionals. The information herein is synthesized from authoritative

safety data sheets and chemical databases to ensure technical accuracy and promote a culture

of safety in the laboratory.

Introduction: Understanding the Compound
2-Isopropyl-6-methyl-4-pyrimidinol is a heterocyclic organic compound featuring a substituted

pyrimidine ring. It presents as a white to off-white or beige crystalline solid at room

temperature.[1] This compound is significant in multiple scientific domains. It serves as a

synthetic intermediate for various biologically active molecules, including certain antifungal and

antibacterial agents.[1][2] Notably, it is also a primary metabolite of the organophosphate

insecticide Diazinon.[1][3][4][5] While Diazinon itself is a potent cholinesterase inhibitor with

high toxicity, the known hazards of 2-Isopropyl-6-methyl-4-pyrimidinol are primarily irritant in

nature.[3][4][6][7][8] However, comprehensive toxicological data for the metabolite remains

limited, warranting a cautious and informed approach to its handling.[1]

Section 1: Physicochemical Properties
Understanding the fundamental properties of a chemical is the first step in safe handling. These

characteristics influence its behavior under various laboratory conditions and determine
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appropriate storage and handling procedures.

Property Value Source(s)

CAS Number 2814-20-2 [9]

Molecular Formula C₈H₁₂N₂O [9]

Molecular Weight 152.19 g/mol [4][9]

Appearance
White to off-white/beige

crystalline solid/needles
[1][2]

Melting Point 172-175 °C [2]

Solubility
Slightly soluble in DMSO and

Methanol; insoluble in water
[2][10]

Vapor Pressure 0.0655 mmHg at 25°C [1][10]

Section 2: Hazard Identification and GHS
Classification
2-Isopropyl-6-methyl-4-pyrimidinol is classified under the Globally Harmonized System (GHS)

as an irritant. The causality for this classification lies in its chemical structure, which can

interact with and cause localized inflammatory responses in biological tissues upon direct

contact.
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GHS Classification Details

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[3][4][8] H319:

Causes serious eye irritation.[3][4][8] H335: May

cause respiratory irritation.[3][4][8]

Precautionary Statements

Prevention: P261, P264, P271, P280[1][3][8]

Response: P302+P352, P304+P340,

P305+P351+P338, P319, P321, P332+P317,

P362+P364[1][8] Storage: P403+P233, P405[8]

Disposal: P501[8]

Section 3: Exposure Control and Personal
Protection
A multi-layered approach, prioritizing engineering controls and supplemented by personal

protective equipment (PPE), is essential for minimizing exposure. The following hierarchy of

controls provides a systematic framework for handling 2-Isopropyl-6-methyl-4-pyrimidinol

safely.
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Hierarchy of Controls for 2-Isopropyl-6-methyl-4-pyrimidinol

Elimination
(Not applicable; compound is required)

Substitution
(Use a less hazardous alternative if possible)

Most Effective

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating exposure risks.

3.1 Engineering Controls

Ventilation: Due to its potential to cause respiratory irritation (H335), all weighing and

handling of the solid material should be conducted in a well-ventilated area.[1][8] A certified

chemical fume hood is the required engineering control to capture dust and prevent

inhalation.

3.2 Personal Protective Equipment (PPE) The selection of PPE is the final barrier between the

researcher and the chemical.
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Eye and Face Protection: To prevent serious eye irritation (H319), chemical safety goggles

are mandatory.[6] In situations with a higher risk of splashing or dust generation, a face

shield should be worn in addition to goggles.[11]

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile) to prevent skin contact and

irritation (H315).[3][6] Always wash the outside of gloves before removing them and wash

hands thoroughly with soap and water after handling.[12]

Lab Coat: A standard laboratory coat should be worn to protect street clothes and provide

an additional layer of skin protection.

Respiratory Protection: If engineering controls are not sufficient or during a large-scale

cleanup, a NIOSH-approved N95 dust mask or a higher level of respiratory protection may

be necessary.[3]

Section 4: Safe Handling and Storage Protocol
Adherence to standardized protocols is critical for preventing accidents and ensuring a safe

laboratory environment.

4.1 Step-by-Step Laboratory Handling Workflow

Preparation: Before handling, ensure the chemical fume hood is operational. Don all required

PPE as specified in Section 3.2.

Weighing: Conduct all weighing of the solid compound within the fume hood to contain any

airborne dust. Use a spatula for transfers and avoid creating dust clouds.

Dissolution: If preparing a solution, add the solid to the solvent slowly. If the solvent is

volatile, ensure the process is done within the fume hood.

Post-Handling: Tightly close the container immediately after use.[1]

Decontamination: Clean all equipment and the work surface thoroughly. Dispose of

contaminated consumables (e.g., weigh boats, wipes) in a designated hazardous waste

container.
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PPE Removal: Remove gloves and wash hands thoroughly with soap and water.[6]

4.2 Storage Requirements

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][13]

Keep separated from strong oxidants, strong acids, and bases.[14]

Ensure the storage area is secure and accessible only to authorized personnel.

Section 5: Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure or spill.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

the eyelids open.[1][6] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.

Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected skin area

with plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8] If the

person feels unwell or breathing is difficult, seek medical attention.[8]

Ingestion: Rinse mouth with water.[15] Never give anything by mouth to an unconscious

person.[15] Call a poison control center or doctor for treatment advice.[6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[15][16]

Hazardous Combustion Products: When heated to decomposition, it may emit toxic fumes

of nitrogen oxides (NOx) and carbon oxides.[1][16]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus

(SCBA) and full protective gear.[13][15]
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Section 6: Accidental Release Measures
Prompt and safe cleanup of spills is necessary to prevent wider contamination and exposure.

6.1 Step-by-Step Spill Cleanup Protocol

Evacuate: Secure the area and ensure unprotected personnel do not enter.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

PPE: Wear the appropriate PPE as described in Section 3.2, including respiratory protection

if necessary.

Containment: For a solid spill, carefully sweep or scoop the material to avoid creating dust.

[16] Place into a suitable, labeled container for hazardous waste disposal.[16]

Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect

all cleaning materials for disposal as hazardous waste.

Reporting: Report the incident to the appropriate laboratory safety personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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